Cas no 37248-47-8 (Validamycin A)
Validamycin A is a fungicide and belongs to agricultural antibiotics. It was originally isolated from Streptomyces hygroscopicus var. limoneus Validamycin a can inhibit the growth of Aspergillus flavus, and its mic value is 1 μ G/ml Validamycin a has high inhibitory activity against trehalase of Rhizoctonia solani with an IC50 of 72 μ M. Validamycin A is a reversible tyrosinase inhibitor with a Ki value of 5.893 mm
Validamycin A structure
Validamycin A Properties
Names and Identifiers
-
- D-chiro-Inositol, 1,5,6-trideoxy-3-O-beta-D-glucopyranosyl-
- Validamycin A
- Validamycin
- (1S-(1a,4a,5B,6a))-1,5,6-Trideoxy-3-O-B-D-glucopyranosyl-5-(hydroxymethyl)-1-((4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl)amino)-d-chiro-inositol
- (1S-(1alpha,4alpha,5beta,6alpha))-1,5,6-trideoxy-4-O-beta-D-glucopyranosyl-5-(hydroxymethyl)-1-((4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl)amino)-D-chiro-inositol
- D-1,5,6-Trideoxy-3-O-beta-D-glucopyranosyl-5-(hydroxymethyl)-1-((4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl)amino)-D-chiroinositol
- (1R,2R,3S,4S,6R)-2,3-dihydroxy-6-hydroxymethyl-4-[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-hydroxymethylcyclohex-2-enylamino]cyclohexyl β-D-glucopyranoside
- 1,5,6-trideoxy-4-O-β-D-glucopyranosyl-5-(hydroxymethyl)-1-[[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl]amino]-D-chiro-inositol
- 2,6)-2,3-Dihydroxy-6-hydromethyl-4-((1S,4R,5S,6S)-4,5,6-trihydroxy-3-hydroxymethylcyclohex-2-enylamino)cyclohexyl beta-D-glucopyranoside
- 2,6)-2,3-Dihydroxy-6-hydroxymethyl-4-((1S,4R,5S,6S)-4,5,6-trihydroxy-3-hydroxymethylcyclohex-2-enylamino)cyclohexyl beta-D-glucopyranoside
- jiangonmycin
- Jinganmycin A
- Jinggangmycin
- MYCIN
- SOLACOL
- VALDIDAMYCIN
- VALIDACIN
- validomycin A
- valimon
- 2-[2,3-Dihydroxy-6-(hydroxymethyl)-4-[[4,5,6-trihydroxy-3-(hydroxymethyl)-1-cyclohex-2-enyl]amino]cyclohexoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- CHEBI:29703
- jinganmycin A
- (2R,3R,4S,5S,6R)-2-[(1R,2R,3S,4S,6R)-2,3-dihydroxy-6-(hydroxymethyl)-4-[[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-en-1-yl]amino]cyclohexyl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- AS-15281
- Valimon
- (2R,3R,4S,5S,6R)-2-(((1R,2R,3S,4S,6R)-2,3-Dihydroxy-6-(hydroxymethyl)-4-(((1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-en-1-yl)amino)cyclohexyl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
- 58194-43-7
- HSDB 6745
- Validamycin A Sulfate salt (Technical grade)
- CS-0012869
- SCHEMBL3121491
- 1L-(1,3,4/2,6)-2,3-Dihydroxy-6-hydromethyl-4-((1S,4R,5S,6S)-4,5,6-trihydroxy-3-hydroxymethylcyclohex-2-enylamino)cyclohexyl beta-D-glucopyranoside
- (2R,3R,4S,5S,6R)-2-((1R,2R,3S,4S,6R)-2,3-dihydroxy-6-(hydroxymethyl)-4-((1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-enylamino)cyclohexyloxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
- CHEMBL1923413
- D-1,5,6-TRIDEOXY-3-O-.BETA.-D-GLUCOPYRANOSYL-5- (HYDROXYMETHYL)-1-((4,5,6-TRIHYDROXY-3-(HYDROXYMETHYL)-2- CYCLOHEXEN-1-YL)AMINO)-D-CHIROINOSITOL
- D-CHIRO-INOSITOL, 1,5,6-TRIDEOXY-4-O-.BETA.-D-GLUCOPYRANOSYL-5-(HYDROXYMETHYL)-1-(((1S,4R,5S,6S)-4,5,6-TRIHYDROXY-3-(HYDROXYMETHYL)-2-CYCLOHEXEN-1-YL)AMINO)-
- HY-B0856
- AC-32607
- W-204201
- MFCD09028089
- T-7545-A
- Cepex 10SL; Validacin
- D-CHIRO-INOSITOL, 1,5,6-TRIDEOXY-3-O-.BETA.-D-GLUCOPYRANOSYL- 5-(HYDROXYMETHYL)-1-((4,5,6-TRIHYDROXY-3-(HYDROXYMETHYL)-2- CYCLOHEXEN-1-YL)AMINO)-, (1S-(1-.ALPHA.,4-.ALPHA.,5-.BETA.,6- .ALPHA.))-
- D-Chiro-inositol,1,5,6-trideoxy-3-O-beta-D-glucopyranosyl-
- VALIDAMYCIN A
- (+)-validamycin A
- D-chiro-Inositol, 1,5,6-trideoxy-4-O-.beta.-D-glucopyranosyl-5-(hydroxymethyl)-1-[[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl]amino]-
- (1S-(1.ALPHA.,4.ALPHA.,5.BETA.,6.ALPHA.))-1,5,6-TRIDEOXY-4-O-.BETA.-D- GLUCOPYRANOSYL-5-(HYDROXYMETHYL)-1-((4,5,6-TRIHYDROXY-3- (HYDROXYMETHYL)-2-CYCLOHEXEN-1-YL)AMINO)-D-CHIRO-INOSITOL
- Validamycin A, PESTANAL(R), analytical standard
- DTXSID4058073
- 1L-(1,3,4/2,6)-2,3-DIHYDROXY-6-HYDROMETHYL-4-((1S,4R,5S,6S)- 4,5,6-TRIHYDROXY-3-HYDROXYMETHYLCYCLOHEX-2- ENYLAMINO)CYCLOHEXYL .BETA.-D-GLUCOPYRANOSIDE
- VALIDAMYCIN A [HSDB]
- D-CHIRO-INOSITOL, 1,5,6-TRIDEOXY-4-O-.BETA.-D-GLUCOPYRANOSYL-5-(HYDROXYMETHYL)-1-((4,5,6-TRIHYDROXY-3-(HYDROXYMETHYL)-2-CYCLOHEXEN-1-YL)AMINO)-, (1S-(1.ALPHA.,4.ALPHA.,5.BETA.,6.ALPHA.))-
- AKOS016012982
- 1L-(1,3,4/2,6)-2,3-Dihydroxy-6-hydroxymethyl-4-((1S,4R,5S,6S)-4,5,6-trihydroxy-3-hydroxymethylcyclohex-2-enylamino)cyclohexyl beta-D-glucopyranoside
- AG-F-30599
- D-chiro-Inositol, 1,5,6-trideoxy-3-O-beta-D-glucopyranosyl-5-(hydroxymethyl)-1-((4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl)amino)-, (1S-(1-alpha,4-alpha,5-beta,6-alpha))-
- 1,5,6-trideoxy-4-O-beta-D-glucopyranosyl-5-(hydroxymethyl)-1-[[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl]amino]-D-chiro-inositol
- (1S-(1A,4A,5B,6A))-1,5,6-TRIDEOXY-3-O-B-D-GLUCOPYRANOSYL-5- (HYDROXYMETHYL)-1-((4,5,6-TRIHYDROXY-3-(HYDROXYMETHYL)-2- CYCLOHEXEN-1-YL)AMINO)-D-CHIRO-INOSITOL
- 37248-47-8
- UNII-313E9620QS
- 313E9620QS
- VALIDAMYCINS VALIDAMYCIN A [MI]
- (1R,2R,3S,4S,6R)-2,3-dihydroxy-6-(hydroxymethyl)-4-{[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-en-1-yl]amino}cyclohexyl beta-D-glucopyranoside
- (2R,3R,4S,5S,6R)-2-[(1R,2R,3S,4S,6R)-2,3-dihydroxy-6-(hydroxymethyl)-4-[[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-en-1-yl]amino]cyclohexoxy]-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
- Validacin
- 1L-(1,3,4/2,6)-2,3-DIHYDROXY-6-HYDROXYMETHYL-4- ((1S,4R,5S,6S)-4,5,6-TRIHYDROXY-3-HYDROXYMETHYLCYCLOHEX-2- ENYLAMINO)CYCLOHEXYL .BETA.-D-GLUCOPYRANOSIDE
- Validamycin A (>70%) Hydrochloride Salt
- Solacol
- 1L-(1,3,4/2,6)-2,3-dihydroxy-6-hydroxymethyl-4-((1S,4R,5S,6S)-4,5,6-trihydroxy-3-hydroxymethylcyclohex-2-enylamino)cyclohexyl beta-D-glucopyranoside
- Beta-D-Galactosylvalidoxylamine A
- D-1,5,6-trideoxy-3-O-beta-D-glucopyranosyl-5-(hydroxymethyl)-1-((4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl)amino)-D-chiroinositol
- validamycin
- 1l-(1,3,4/2,6)-2,3-dihydroxy-6-hydroxymethyl-4-((1S,4R,5S,6S)-4,5,6-trihydroxy-3-hydroxymethylcyclohex-2-enylamino)cyclohexyl I2-D-glucopyranoside
- 1,5,6-Trideoxy-4-O-b-D-glucopyranosyl-5-(hydroxymethyl)-1-(((1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl)amino)-D-chiro-inositol
- (2R,5S)-2-((1R,2R,4S,6R)-2,3-dihydroxy-6-(hydroxymethyl)-4-(((1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-en-1-yl)amino)cyclohexyl)oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- 1,5,6-Trideoxy-4-O-I2-D-glucopyranosyl-5-(hydroxymethyl)-1-(((1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl)amino)-D-chiro-inositol
- (1S-(1a,4a,5B,6a))-1,5,6-trideoxy-3-O-B-D-glucopyranosyl-5-(hydroxymethyl)-1-((4,5,6-trihydroxy-3-(hydroxymethyl)-=2-cyclohexen-1-yl)amino)-d-chiro-inositol
- 1,5,6-Trideoxy-4-O-b-D-glucopyranosyl-5-(hydroxymethyl)-1-[[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl]amino]-D-chiro-inositol
- VALIDAMYCINS VALIDAMYCIN A
- D-CHIRO-INOSITOL, 1,5,6-TRIDEOXY-4-O-BETA-D-GLUCOPYRANOSYL-5-(HYDROXYMETHYL)-1-((4,5,6-TRIHYDROXY-3-(HYDROXYMETHYL)-2-CYCLOHEXEN-1-YL)AMINO)-, (1S-(1ALPHA,4ALPHA,5BETA,6ALPHA))-
- (2R,3R,4S,5S,6R)-2-((1R,2R,3S,4S,6R)-2,3-dihydroxy-6-(hydroxymethyl)-4-(((1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-en-1-yl)amino)cyclohexoxy)-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
- D-chiro-Inositol, 1,5,6-trideoxy-4-O-beta-D-glucopyranosyl-5-(hydroxymethyl)-1-[[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl]amino]-
- (1S-(1 alpha, 4 alpha, 5 beta, 6 alpha))-1,5,6-trideoxy-4-O-beta-D-glucopyranosyl-5-(hydroxymethyl)-1-((4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl)amino)-D-chiro-inositol
- 1,5,6-Trideoxy-4-O-I2-D-glucopyranosyl-5-(hydroxymethyl)-1-[[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl]amino]-D-chiro-inositol
- Validamycin; CE30; JARYYMUOCXVXNK-CSLFJTBJSA-N
- (1S(1alpha,4alpha,5beta,6alpha))1,5,6trideoxy4ObetaDglucopyranosyl5(hydroxymethyl)1((4,5,6trihydroxy3(hydroxymethyl)2cyclohexen1yl)amino)Dchiroinositol
- D-CHIRO-INOSITOL, 1,5,6-TRIDEOXY-4-O-BETA-D-GLUCOPYRANOSYL-5-(HYDROXYMETHYL)-1-(((1S,4R,5S,6S)-4,5,6-TRIHYDROXY-3-(HYDROXYMETHYL)-2-CYCLOHEXEN-1-YL)AMINO)-
- 1L(1,3,4/2,6)2,3Dihydroxy6hydroxymethyl4((1S,4R,5S,6S)4,5,6trihydroxy3hydroxymethylcyclohex2enylamino)cyclohexyl betaDglucopyranoside
- (1S-(1a,4a,5b,6a))-1,5,6-Trideoxy-4-O-b-D-glucopyranosyl-5-(hydroxymethyl)-1-((4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl)amino)-D-chiro-inositol
- (1S(1a,4a,5b,6a))1,5,6Trideoxy3ObDglucopyranosyl5(hydroxymethyl)1((4,5,6trihydroxy3(hydroxymethyl)2cyclohexen1yl)amino)Dchiroinositol
- 1L-(1,3,4/2,6)-2,3-DIHYDROXY-6-HYDROMETHYL-4-((1S,4R,5S,6S)-4,5,6-TRIHYDROXY-3-HYDROXYMETHYLCYCLOHEX-2-ENYLAMINO)CYCLOHEXYL .BETA.-D-GLUCOPYRANOSIDE
- (2R,5S)-2-[(1R,2R,4S,6R)-2,3-dihydroxy-6-(hydroxymethyl)-4-[[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-en-1-yl]amino]cyclohexyl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- D-1,5,6-Trideoxy-3-O-b-D-glucopyranosyl-5-(hydroxymethyl)-1-((4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl)amino)-D-chiroinositol
- 1L-(1,3,4/2,6)-2,3-dihydroxy-6-hydromethyl-4-((1S,4R,5S,6S)-4,5,6-trihydroxy-3-hydroxymethylcyclohex-2-enylamino) cyclohexyl beta-D-glucopyranoside
- D-CHIRO-INOSITOL, 1,5,6-TRIDEOXY-3-O-.BETA.-D-GLUCOPYRANOSYL-5-(HYDROXYMETHYL)-1-((4,5,6-TRIHYDROXY-3-(HYDROXYMETHYL)-2-CYCLOHEXEN-1-YL)AMINO)-, (1S-(1-.ALPHA.,4-.ALPHA.,5-.BETA.,6-.ALPHA.))-
- DTXCID0031841
- D1,5,6Trideoxy3ObetaDglucopyranosyl5(hydroxymethyl)1((4,5,6trihydroxy3(hydroxymethyl)2cyclohexen1yl)amino)Dchiroinositol
- 1L(1,3,4/2,6)2,3Dihydroxy6hydromethyl4((1S,4R,5S,6S)4,5,6trihydroxy3hydroxymethylcyclohex2enylamino)cyclohexyl betaDglucopyranoside
- T7545A
- (1R,2R,3S,4S,6R)-2,3-dihydroxy-6-(hydroxymethyl)-4-(((1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-en-1-yl)amino)cyclohexyl beta-D-glucopyranoside
- D-1,5,6-Trideoxy-3-O-I2-D-glucopyranosyl-5-(hydroxymethyl)-1-((4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl)amino)-D-chiroinositol
- JARYYMUOCXVXNK-CSLFJTBJSA-N
- +Expand
-
- MFCD09028089
- JARYYMUOCXVXNK-CSLFJTBJSA-N
- 1S/C20H35NO13/c22-3-6-1-8(12(26)15(29)11(6)25)21-9-2-7(4-23)19(17(31)13(9)27)34-20-18(32)16(30)14(28)10(5-24)33-20/h1,7-32H,2-5H2
- C1=C(CO)[C@H]([C@@H]([C@H]([C@H]1N[C@H]2C[C@H](CO)[C@H]([C@@H]([C@H]2O)O)O[C@H]3[C@@H]([C@H]([C@@H]([C@@H](CO)O3)O)O)O)O)O)O
Computed Properties
- 497.21100
- 12
- 14
- 7
- 497.211
- 34
- 697
- 0
- 14
- 0
- 0
- 0
- 1
- -6.3
- 253A^2
Experimental Properties
- -6.36180
- 253.02000
- 1.689
- 813.7°Cat760mmHg
- 130-135 ºC
- 445.9°C
- White powder
- 6.0(at 25℃)
- +44° - +50° (c=1, H2O)
- 1.6900
Validamycin A Price
Validamycin A Suppliers
Hubei Guangao Biotechnology Co.,Ltd.
Audited Supplier
(CAS:37248-47-8)
GUO YIN
13657291602
1208480055@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:37248-47-8)
TANG SI LEI
15026964105
2881489226@qq.com
SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.
Audited Supplier
(CAS:37248-47-8)
MO HANG QI
17002132182
3146474380@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:37248-47-8)
A LA DING
anhua.mao@aladdin-e.com
Validamycin A Related Literature
-
Samuel Habib,Florent Larnaud,Emmanuel Pfund,Teresa Mena Barragán,Thierry Lequeux,Carmen Ortiz Mellet,Peter G. Goekjian,David Gueyrard Org. Biomol. Chem., 2014,12, 690-699
-
Asmita Jana,David S. Bergsman,Jeffrey C. Grossman Nanoscale Adv., 2021,3, 4502-4512
-
Chensheng Lin,Wendan Cheng,Guoliang Chai,Hao Zhang Phys. Chem. Chem. Phys., 2018,20, 24250-24256
-
5. Microfluidic integration of substantially round glass capillaries for lateral patch clamping on chipWee-Liat Ong,Kum-Cheong Tang,Ajay Agarwal,Ranganathan Nagarajan,Lian-Wee Luo,Levent Yobas Lab Chip, 2007,7, 1357-1366
-
Manuela Stefanelli,Sara Nardis,Luca Tortora,Frank R. Fronczek,Kevin M. Smith,Silvia Licoccia,Roberto Paolesse Chem. Commun., 2011,47, 4255-4257
-
F. Ferreres,J. Bernardo,P. B. Andrade,C. Sousa,A. Gil-Izquierdo,P. Valentão RSC Adv., 2015,5, 41576-41584
-
Asuman C. Kucuk,Jun Matsui,Tokuji Miyashita J. Mater. Chem., 2012,22, 3853-3858
-
Arif Ali Khan,Philip Junker,Gregor Schnakenburg,Arturo Espinosa Ferao,Rainer Streubel Chem. Commun., 2019,55, 9987-9990
37248-47-8 (Validamycin A) Related Products
- 56180-94-0(acarbose)
- 17090-79-8(Monensin)
- 38231-86-6(Valienamine)
- 12650-71-4(D-chiro-Inositol, O-a-D-glucopyranosyl-(1®4)-O-b-D-glucopyranosyl-(1®4)-1,5,6-trideoxy-5-(hydroxymethyl)-1-[[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl]amino]-)
- 12650-67-8(D-chiro-Inositol,1,5,6-trideoxy-5-[(b-D-glucopyranosyloxy)methyl]-1-[[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl]amino]-)
- 102583-47-1(D-chiro-Inositol,1,5-dideoxy-4-O-b-D-glucopyranosyl-5-(hydroxymethyl)-1-[[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl]amino]-)
- 12650-70-3(D-chiro-Inositol,1,5,6-trideoxy-4-O-b-D-glucopyranosyl-1-[[(1S,4R,5S,6S)-3-[(b-D-glucopyranosyloxy)methyl]-4,5,6-trihydroxy-2-cyclohexen-1-yl]amino]-5-(hydroxymethyl)-)
- 65101-87-3(Dianemycin 1-sodium salt)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:37248-47-8)Validamycin
99.9%
200kg
discuss personally
Amadis Chemical Company Limited
(CAS:37248-47-8)Validamycin A
99%/99%
250mg/1g
194.0/491.0